Cas no 17937-03-0 (3,4-dihydro-2,2,4-trimethyl2H-1-benzopyran)
17937-03-0 structure
Product Name:3,4-dihydro-2,2,4-trimethyl2H-1-benzopyran
3,4-dihydro-2,2,4-trimethyl2H-1-benzopyran Chemical and Physical Properties
Names and Identifiers
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- 3,4-dihydro-2,2,4-trimethyl2H-1-benzopyran
- 2,2,4-trimethyl-3,4-dihydrochromene
- 2,2,4-trimethyl-3,4-dihydro-2H-chromene
- Einecs 241-871-9
- 2,2,4-trimethylchroman
- DTXSID20939207
- 2,2,4-Trimethyl-3,4-dihydro-2H-1-benzopyran
- SCHEMBL13257631
- NS00052962
- 17937-03-0
- RZWKXCCZVCZJOU-UHFFFAOYSA-N
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- Inchi： 1S/C12H16O/c1-9-8-12(2,3)13-11-7-5-4-6-10(9)11/h4-7,9H,8H2,1-3H3
- InChI Key： RZWKXCCZVCZJOU-UHFFFAOYSA-N
- SMILES： O1C2C=CC=CC=2C(C)CC1(C)C
Computed Properties
- Exact Mass: 176.12018
- Monoisotopic Mass: 176.12
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 13
- Rotatable Bond Count: 0
- Complexity: 186
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 9.2Ų
Experimental Properties
- Density: 0.949
- Boiling Point: 225.5°C at 760 mmHg
- Flash Point: 83°C
- Refractive Index: 1.493
- PSA: 9.23
3,4-dihydro-2,2,4-trimethyl2H-1-benzopyran Related Literature
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1. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
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3. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
17937-03-0 (3,4-dihydro-2,2,4-trimethyl2H-1-benzopyran) Related Products
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